1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine

• Molecular Formula: C8H8BrF2N
• Molecular Weight: 236.06 g/mol
• IUPAC Name: 1-(3-bromo-2-fluorophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H8BrF2N/c9-6-3-1-2-5(8(6)11)7(12)4-10/h1-3,7H,4,12H2
• InChI Key: QKKVLMYNXVNQFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)F)C(CF)N

Description

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine is an organic compound that features both bromine and fluorine atoms attached to a phenyl ring

Preparation Methods

The synthesis of 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine typically involves multiple steps. One common method starts with the bromination of 1-(3-fluorophenyl)ethanone to form 2-bromo-1-(3-fluorophenyl)ethanone . This intermediate is then subjected to further reactions to introduce the amine group, resulting in the final product. Industrial production methods may involve optimized reaction conditions and catalysts to improve yield and purity.

Chemical Reactions Analysis

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts for coupling reactions and various oxidizing or reducing agents for redox reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of biological pathways and interactions.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets. The presence of bromine and fluorine atoms can influence the compound’s reactivity and binding affinity to various biological molecules. These interactions can modulate biological pathways and result in specific effects .

Comparison with Similar Compounds

Similar compounds to 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine include:

• 2-Bromo-1-(3-fluorophenyl)ethanone
• 1-(5-Bromo-2-fluorophenyl)-1-ethanone
• (3-Bromo-2-fluorophenyl)(pyrrolidin-1-yl)methanone

These compounds share structural similarities but differ in their specific functional groups and chemical properties. The uniqueness of this compound lies in its combination of bromine and fluorine atoms on the phenyl ring, which can result in distinct reactivity and applications.